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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzoyl! chloride

Cat. No.: B1302009

An In-depth Technical Guide to 3-Fluoro-4-methylbenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
reactivity, and handling of 3-Fluoro-4-methylbenzoyl chloride. The information is intended for
professionals in research and development, particularly in the fields of medicinal chemistry and
materials science, where this compound serves as a key intermediate.

Chemical and Physical Properties

3-Fluoro-4-methylbenzoyl chloride is a substituted aromatic acyl chloride. The presence of
the acyl chloride group makes it a reactive compound, valuable for a variety of nucleophilic acyl
substitution reactions. The fluorine atom can influence the electronic properties and biological
activity of derivative compounds.

Table 1: Physical and Chemical Properties of 3-Fluoro-4-methylbenzoyl chloride
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Property Value Source(s)
IUPAC Name 3-fluoro-4-methylbenzoyl 1]
chloride

CAS Number 59189-97-8 [1]
Molecular Formula CsHeCIFO [1]
Molecular Weight 172.58 g/mol [1]
Appearance Clear yellow liquid [2]
Boiling Point 223.4°C at 760 mmHg [2][3]
Density 1.250 g/cm3 [2][3]
Flash Point 88.9°C [2][3]
Refractive Index 1.531-1.533 [2]

SMILES

CC1=C(C=C(C=C1)C(=0)CI)F

[1]

InChlKey

DPWCZSXNEGNALT-
UHFFFAOYSA-N

[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the structure and purity of 3-Fluoro-4-
methylbenzoyl chloride. While detailed spectra are best consulted from spectral databases,
the following information summarizes available data.

Table 2: Spectroscopic Data for 3-Fluoro-4-methylbenzoyl chloride

Technique Instrument / Details Source

Bruker Tensor 27 FT-IR; Neat
FT-IR ) [1]
technique.

Bruker MultiRAM Stand Alone
FT-Raman [1]
FT-Raman Spectrometer.
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Note: Specific NMR and Mass Spectrometry data for this compound are not readily available in
the public domain. However, analysis would be expected to align with the known structure. For
instance, *H NMR would show signals corresponding to the aromatic protons and the methyl
group protons. 133C NMR would show characteristic peaks for the carbonyl carbon, aromatic
carbons (with C-F coupling), and the methyl carbon. Mass spectrometry would show a
molecular ion peak corresponding to the compound's molecular weight.

Reactivity and Stability

Reactivity: 3-Fluoro-4-methylbenzoyl chloride's reactivity is dominated by the electrophilic
nature of the acyl chloride functional group. It readily undergoes nucleophilic acyl substitution
with a wide range of nucleophiles.

» Hydrolysis: Reacts violently with water to form 3-fluoro-4-methylbenzoic acid and
hydrochloric acid gas.[1] This reaction is vigorous, and the compound is considered
moisture-sensitive.

e Acylation: It is an effective acylating agent. It reacts with amines to form amides, with
alcohols to form esters, and can be used in Friedel-Crafts acylation reactions to form
ketones. These reactions typically proceed in the presence of a base (like triethylamine or
pyridine) to neutralize the HCI byproduct.

Stability: The compound is stable under recommended storage conditions, which include a dry,
cool, and well-ventilated area in a tightly sealed container, often under an inert atmosphere
(e.g., nitrogen).[1]

Incompatible Materials:

Water and moisture

Strong oxidizing agents

Strong bases

Alcohols and amines (in uncontrolled conditions)

Experimental Protocols
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General Synthesis of 3-Fluoro-4-methylbenzoyl chloride

The standard method for preparing acyl chlorides is by treating the corresponding carboxylic
acid with a chlorinating agent. A typical laboratory-scale synthesis for 3-Fluoro-4-
methylbenzoyl chloride would involve the reaction of 3-fluoro-4-methylbenzoic acid with
thionyl chloride (SOCI2) or oxalyl chloride.

Methodology:

To a round-bottom flask equipped with a reflux condenser and a gas outlet (to scrub HCI),
add 3-fluoro-4-methylbenzoic acid.

e Add an excess of thionyl chloride (SOCIz2), often with a catalytic amount of N,N-
dimethylformamide (DMF).

e The mixture is gently heated under reflux until the evolution of gas (SO2z and HCI) ceases.

» After the reaction is complete, the excess thionyl chloride is removed by distillation, often
under reduced pressure.

e The resulting crude 3-Fluoro-4-methylbenzoyl chloride can then be purified by vacuum
distillation to yield the final product.
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Caption: General synthesis workflow for 3-Fluoro-4-methylbenzoyl chloride.

Amide Synthesis via Schotten-Baumann Reaction

This protocol describes a general method for synthesizing an amide from 3-Fluoro-4-
methylbenzoyl chloride and a primary or secondary amine.

Methodology:

e Dissolve the amine (1.0 equivalent) and a base such as triethylamine or pyridine (1.1 to 1.5
equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane, THF) in a flask, and cool
the mixture to 0°C in an ice bath.

 In a separate flask, dissolve 3-Fluoro-4-methylbenzoyl chloride (1.0 to 1.1 equivalents) in
the same anhydrous solvent.
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Add the acyl chloride solution dropwise to the cooled, stirring amine solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring progress by TLC.

Upon completion, the reaction is quenched by adding water or a dilute acid solution.

The organic layer is separated, washed sequentially with dilute acid, saturated sodium
bicarbonate solution, and brine.

The organic layer is then dried over an anhydrous drying agent (e.g., Na2SOa4 or MgSO0a),
filtered, and the solvent is removed under reduced pressure to yield the crude amide.

The crude product can be purified by recrystallization or column chromatography.
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Caption: Experimental workflow for a typical Schotten-Baumann amidation reaction.
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Applications in Research and Drug Development

3-Fluoro-4-methylbenzoyl chloride is not typically an active pharmaceutical ingredient itself
but is a valuable building block in the synthesis of more complex molecules.

e Pharmaceuticals: The "3-fluoro-4-methylbenzoyl" moiety is incorporated into various drug
candidates. The fluorine atom can enhance metabolic stability, binding affinity, and
bioavailability of the final compound.

e Agrochemicals: It serves as an intermediate in the creation of novel pesticides and
herbicides.

o Materials Science: It can be used to synthesize specialty polymers and other materials
where its specific structural features impart desired properties.

As it is a synthetic intermediate, it is not associated with specific biological signaling pathways.
The pathway targeted would be a function of the final molecule it is used to construct.

Safety and Handling

Due to its high reactivity and corrosive nature, strict safety protocols must be followed when
handling 3-Fluoro-4-methylbenzoyl chloride.

Table 3: GHS Hazard and Precautionary Information

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1302009?utm_src=pdf-body
https://www.benchchem.com/product/b1302009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category Code Description
Causes severe skin burns and
Hazard Statement H314
eye damage.[1]
Signal Word Danger [1]
Do not breathe
Precautionary (Prevention) P260 dust/fume/gas/mist/vapors/spr

ay.[1]

Wash face, hands and any

P264 exposed skin thoroughly after
handling.
Wear protective

P280 gloves/protective clothing/eye

protection/face protection.[1]

Precautionary (Response)

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

P310

Immediately call a POISON
CENTER or doctor/physician.

Precautionary (Storage) P405 Store locked up.[1]
Dispose of contents/container
Precautionary (Disposal) P501 to an approved waste disposal
plant.[1]
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First Aid Measures:

o Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15
minutes. Get immediate medical attention.

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get immediate medical attention.

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Wear Full PPE:

- Chemical QOggles Use in a Chemical
- Face Shield Fume Hood
- Gloves (e.g., Nitrile)

- Lab Coat

Dispose as Hazardous
Chemical Waste

Store in a Cool, Dry Place L Eee it Sl
Under Inert Gas - B A
- Absorb with Inert Material

LA O U - Do Not Use Water

Click to download full resolution via product page

Caption: Logical diagram for the safe handling of 3-Fluoro-4-methylbenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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